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Compound of Interest

Compound Name: M-Peg9-4-nitrophenyl carbonate

Cat. No.: B15548628 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of M-
Peg9-4-nitrophenyl carbonate (mPEG9-NPC), a critical bifunctional linker used extensively in

bioconjugation and drug delivery systems. Understanding the solubility of this reagent in

various organic solvents is paramount for its effective handling, reaction optimization, and

purification. This document outlines its known solubility profile, provides a detailed experimental

protocol for quantitative solubility determination, and presents a logical workflow for this

process.

Core Concepts in mPEG9-NPC Solubility
M-Peg9-4-nitrophenyl carbonate is a derivative of polyethylene glycol (PEG) that is activated

with a 4-nitrophenyl carbonate group. This functional group allows for the efficient and specific

conjugation to primary amines on biomolecules, such as proteins and peptides, forming stable

carbamate linkages. The methoxy-terminated PEG9 chain, consisting of nine ethylene glycol

units, imparts hydrophilicity to the molecule, which influences its solubility behavior. While the

PEG chain enhances water solubility, the overall solubility in a given organic solvent is a

balance between the properties of the PEG chain and the 4-nitrophenyl carbonate end-group.

Solubility Profile of M-Peg9-4-nitrophenyl carbonate
Currently, specific quantitative solubility data for M-Peg9-4-nitrophenyl carbonate in various

organic solvents is not widely available in public literature or technical data sheets. However,
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qualitative solubility information has been reported by various suppliers. The following table

summarizes the known qualitative solubility of mPEG9-NPC. Researchers are encouraged to

determine quantitative solubility for their specific applications using the protocol provided

below.

Organic Solvent Common Abbreviation Qualitative Solubility

Dimethyl sulfoxide DMSO Soluble[1][2]

Dimethylformamide DMF Soluble[1][2]

Dichloromethane DCM / Chloroform Soluble[1][2]

Water H₂O Soluble[1][2]

Acetone
Soluble (for non-PEGylated

nitrophenyl carbonate)

Methanol
Soluble (for non-PEGylated

nitrophenyl carbonate)

Note on Qualitative Data: The term "soluble" indicates that the compound dissolves to a

visually clear solution at typical laboratory concentrations. However, the maximum

concentration (i.e., the quantitative solubility) can vary significantly between these solvents. For

applications requiring high concentrations, experimental determination of solubility is essential.

Experimental Protocol: Quantitative Solubility
Determination by the Shake-Flask Method
The shake-flask method is a widely accepted and reliable technique for determining the

thermodynamic solubility of a compound in a specific solvent. This protocol outlines the steps

to quantitatively measure the solubility of M-Peg9-4-nitrophenyl carbonate.

1. Materials and Equipment:

M-Peg9-4-nitrophenyl carbonate (solid)

Selected organic solvents (e.g., DMSO, DMF, Dichloromethane) of high purity
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Analytical balance

Vials with screw caps (e.g., 2 mL glass vials)

Orbital shaker or vortex mixer

Constant temperature incubator or water bath

Syringe filters (e.g., 0.22 µm PTFE)

Syringes

Volumetric flasks and pipettes

UV-Vis Spectrophotometer or High-Performance Liquid Chromatography (HPLC) system

2. Procedure:

Preparation of Saturated Solutions:

Add an excess amount of solid M-Peg9-4-nitrophenyl carbonate to a pre-weighed vial.

The excess solid is crucial to ensure that a saturated solution is formed.

Record the initial mass of the compound added.

Add a known volume of the selected organic solvent to the vial.

Securely cap the vials to prevent solvent evaporation.

Equilibration:

Place the vials in an orbital shaker or on a vortex mixer within a constant temperature

environment (e.g., 25 °C).

Shake the vials for a sufficient duration to allow the system to reach equilibrium. A period

of 24 to 48 hours is typically recommended.

Separation of Undissolved Solid:
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After equilibration, allow the vials to stand undisturbed for a short period to let the excess

solid settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the supernatant through a syringe filter into a clean vial to remove any

undissolved microparticles. This step is critical to prevent overestimation of solubility.

Quantification of Dissolved Compound:

Prepare a series of standard solutions of M-Peg9-4-nitrophenyl carbonate of known

concentrations in the same solvent.

Using UV-Vis Spectrophotometry:

Measure the absorbance of the standard solutions at the wavelength of maximum

absorbance (λmax) for the 4-nitrophenyl carbonate group (around 270-280 nm, though

this should be experimentally determined).

Generate a standard curve of absorbance versus concentration.

Dilute the filtered saturated solution with a known factor to bring its absorbance within

the linear range of the standard curve.

Measure the absorbance of the diluted sample and use the standard curve to determine

its concentration.

Using HPLC:

Develop a suitable HPLC method (e.g., reverse-phase with a C18 column) to separate

and quantify M-Peg9-4-nitrophenyl carbonate.

Inject the standard solutions to generate a standard curve of peak area versus

concentration.

Inject the filtered saturated solution (appropriately diluted if necessary) and determine

its concentration from the standard curve.
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Calculation of Solubility:

Calculate the concentration of the undiluted saturated solution, taking into account any

dilution factors.

Express the solubility in desired units, such as mg/mL or g/L.

Experimental Workflow Diagram
The following diagram illustrates the logical flow of the shake-flask method for determining the

solubility of M-Peg9-4-nitrophenyl carbonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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